Cas no 374605-88-6 ((2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 374605-88-6
• MF: C₁₉H₁₄FN₃S
• MW: 335.397965908051
• CID: 5989144
• PubChem ID: 1909833
• Update Time: 2025-10-30

(2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((2-fluorophenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(2-fluorophenyl)amino]methylene]-4-(4-methylphenyl)-
• (E)-3-(2-fluoroanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2E)-3-[(2-fluorophenyl)amino]-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 374605-88-6
• AKOS005623894
• F0760-1387

• Inchi： 1S/C19H14FN3S/c1-13-6-8-14(9-7-13)18-12-24-19(23-18)15(10-21)11-22-17-5-3-2-4-16(17)20/h2-9,11-12,22H,1H3/b15-11+
• InChI Key： NUGRNQRZJQZBLK-RVDMUPIBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C)C=C2)=CS1)=C\NC1=CC=CC=C1F

Computed Properties

• Exact Mass: 335.08924679g/mol
• Monoisotopic Mass: 335.08924679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 493.9±55.0 °C(Predicted)
• pka: -1.31±0.10(Predicted)

Additional information on (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound Introduction: (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 374605-88-6)

The compound (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 374605-88-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a nitrile group, an amine moiety, and a thiazole ring, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and therapeutic potential. The thiazole core, a prominent feature of this compound, is well-documented for its role in various pharmacological applications. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorophenyl group and a methylphenyl group further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile exhibits a conjugated system that may contribute to its photophysical properties. This conjugation could be exploited in the development of photoactive materials or in applications requiring light-induced reactions. Additionally, the presence of electron-withdrawing and electron-donating groups within the molecule suggests potential for diverse interactions with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in the 2-fluorophenyl group can influence the metabolic stability and binding affinity of the molecule. This modification often enhances the bioavailability and efficacy of pharmaceutical agents. The combination of these features makes this compound an attractive scaffold for designing novel therapeutic agents.

The synthesis of (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the skill of organic chemists but also contribute to the development of efficient synthetic routes for other biologically active compounds.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The thiazole ring and its substituents could interact with biological targets in ways that modulate disease-related pathways. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro and in vivo studies are essential to evaluate its efficacy and safety profiles.

The field of drug discovery is continually evolving with new technologies and methodologies emerging at a rapid pace. Computational chemistry plays a crucial role in predicting the properties and interactions of molecules like (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile. Molecular modeling techniques can provide insights into its binding affinity, metabolic stability, and other key parameters that are critical for drug development.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. The interdisciplinary nature of modern drug discovery underscores the importance of integrating knowledge from various scientific disciplines. This compound serves as a testament to the innovative approaches being employed to address complex medical challenges.

The future prospects for (2E)-3-(2-fluorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile are promising as it represents a unique combination of structural features that may lead to novel therapeutic interventions. Continued research efforts will be necessary to optimize its properties and explore new applications. As our understanding of biological systems advances, compounds like this one will play an increasingly important role in addressing unmet medical needs.